1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone

• CAS: 1006434-27-0

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone: Properties, Synthesis, and Applications

This technical guide provides a comprehensive overview of the physical and chemical properties of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone, a functionalized pyrazole derivative of significant interest in medicinal chemistry and drug discovery. This document is intended for researchers, scientists, and professionals in the field of drug development, offering insights into its synthesis, reactivity, and potential applications.

Introduction: The Prominence of the Pyrazole Scaffold

The pyrazole ring system is a cornerstone in modern organic chemistry, recognized for its versatile applications, particularly in the development of therapeutic agents and agrochemicals.[1][2] The unique structural features of pyrazoles, including their ability to act as hydrogen bond donors and acceptors, and their conformational rigidity, make them privileged scaffolds in medicinal chemistry.[3][4] Numerous marketed drugs, such as the anti-inflammatory celecoxib and the anti-cancer agent crizotinib, feature a pyrazole core, highlighting the therapeutic importance of this heterocycle. The introduction of various functional groups onto the pyrazole ring allows for the fine-tuning of a compound's physicochemical and biological properties.[3] 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone, with its chloro, ethyl, and acetyl substituents, represents a key intermediate for the synthesis of a diverse array of more complex molecules with potential biological activity.

Molecular Structure and Properties

The molecular structure of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone is characterized by a central pyrazole ring substituted at the 1, 3, and 4 positions.

Caption: Molecular structure of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone.

Physical Properties

Property	Estimated Value	Source/Rationale
Molecular Formula	C₇H₉ClN₂O	-
Molecular Weight	188.62 g/mol	-
Appearance	White to off-white solid	Based on similar pyrazole derivatives.[5]
Melting Point	70-90 °C	Estimated based on related 4-chloropyrazoles.[5]
Boiling Point	> 300 °C	Estimated based on substituted ethanones.[6]
Solubility	Soluble in organic solvents such as methanol, ethanol, and dichloromethane. Sparingly soluble in water.	General solubility of functionalized heterocycles.

Proposed Synthesis Pathway

A plausible and efficient synthetic route to 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone can be designed based on established methods for pyrazole synthesis. A common and effective approach involves the cyclization of a hydrazine with a 1,3-dicarbonyl compound or its equivalent, followed by chlorination.

Caption: Proposed two-step synthesis of the target compound.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 1-(1-ethyl-4-hydroxy-1H-pyrazol-3-yl)ethanone

• To a solution of ethylhydrazine (1.0 eq) in a suitable solvent such as ethanol or acetic acid, add ethyl 2-chloro-3-oxobutanoate (1.0 eq) dropwise at room temperature.

• The reaction mixture is then heated to reflux for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel to yield the pyrazole intermediate.

Causality: The reaction proceeds via a condensation reaction between the hydrazine and the dicarbonyl compound, followed by an intramolecular cyclization to form the pyrazole ring. The choice of a chlorinated dicarbonyl precursor directly introduces a leaving group at the 4-position for the subsequent chlorination step.

Step 2: Synthesis of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone

• The intermediate, 1-(1-ethyl-4-hydroxy-1H-pyrazol-3-yl)ethanone (1.0 eq), is dissolved in an excess of a chlorinating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).

• The reaction mixture is heated to reflux for 1-2 hours.

• After completion of the reaction (monitored by TLC), the excess chlorinating agent is carefully removed by distillation under reduced pressure.

• The residue is then cautiously poured onto crushed ice and neutralized with a base, such as sodium bicarbonate solution.

• The precipitated solid is collected by filtration, washed with water, and dried.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the final product.

Causality: The hydroxyl group at the 4-position of the pyrazole ring is converted to a chloro group by the action of the chlorinating agent. This is a standard and effective method for the synthesis of 4-chloropyrazoles.[7]

Chemical Reactivity

The chemical reactivity of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone is dictated by its three key functional groups: the 4-chloro substituent, the acetyl group at the 3-position, and the pyrazole ring itself.

• Reactivity of the 4-Chloro Group: The chlorine atom at the C4 position of the pyrazole ring is susceptible to nucleophilic aromatic substitution, although it is generally less reactive than chloro substituents on electron-deficient aromatic rings. It can undergo displacement by various nucleophiles, such as amines, thiols, and alkoxides, under appropriate conditions (e.g., with a palladium catalyst), providing a gateway to a wide range of 4-substituted pyrazole derivatives.[8]

• Reactivity of the Acetyl Group: The acetyl group offers a versatile handle for further chemical modifications. The carbonyl group can undergo standard reactions such as reduction to an alcohol, reductive amination to form amines, and condensation reactions with various nucleophiles. The α-protons of the acetyl group are acidic and can be deprotonated with a suitable base to form an enolate, which can then participate in various carbon-carbon bond-forming reactions.

• Reactivity of the Pyrazole Ring: The pyrazole ring is an aromatic system and can undergo electrophilic substitution reactions, although the presence of the electron-withdrawing acetyl group and the chloro atom will deactivate the ring towards such reactions.

Potential Applications in Drug Discovery

Functionalized pyrazoles are of significant interest in drug discovery due to their wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[4] The specific substitution pattern of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone makes it a valuable building block for the synthesis of novel compounds with potential therapeutic applications. The presence of the chloro and acetyl groups allows for the introduction of diverse functionalities, enabling the exploration of structure-activity relationships (SAR) in drug design programs.[1]

Conclusion

1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone is a valuable heterocyclic compound with significant potential as a synthetic intermediate in the fields of medicinal chemistry and materials science. While detailed experimental data for this specific molecule is limited, its physical and chemical properties can be reliably predicted based on the extensive knowledge of pyrazole chemistry. The proposed synthetic pathway offers a practical and efficient route for its preparation, opening avenues for the synthesis of novel and potentially bioactive molecules. Further research into the reactivity and biological evaluation of derivatives of this compound is warranted to fully explore its therapeutic potential.

References

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• El-Sayed, M. A. A., et al. (2025, October 15). Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways. Arabian Journal of Chemistry, 18(10), 105221. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 31). The Versatility of Pyrazoles: Applications in Drug Discovery and Beyond. [Link]

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• Bellina, F., & Rossi, R. (2010). Regioselective Palladium-Catalyzed Arylation of 4-Chloropyrazoles. Organic Letters, 12(21), 4948–4951. [Link]

• Jasinski, J. P., et al. (2011). 1-[3,5-Bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 11), o2859. [Link]

• PubChem. 1H-Pyrazole, 4-chloro-. [Link]

• Supporting Information for High-Yielding Aqueous Synthesis of Chloroacetophenones and Aroyl Chlorohydrins. [Link]

• Wang, Y., et al. (2025, September 23). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA. Molecules, 30(19), 4819. [Link]

• Nagarapu, L., et al. (2014, November 1). Design and synthesis of novel pyrazol-3ylthiazoles. Arabian Journal of Chemistry, 7(5), 733–739. [Link]

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• Cheméo. Chemical Properties of Ethanone, 1-(4-chlorophenyl)- (CAS 99-91-2). [Link]

• Synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6- methylpyrimidine. [Link]

• Roy, B., & Laskar, D. D. (2018). A solvent-free synthesis of 1-(4-chlorophenyl)pyrazolidin-3-one in a ball mill. Tetrahedron Letters, 59(32), 3125-3128. [Link]

• Dutta, M., et al. (2017). Figure S13. 1 H NMR spectrum of 1-(4-Chlorophenyl)ethanone oxime (2g). ResearchGate. [Link]

• Kumar, P. B. R., et al. (2011). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. International Journal of Pharmacy and Pharmaceutical Sciences, 3(Suppl 5), 400-404. [Link]

• Kumar, A., et al. (2009). 3-[3-(4-chlorophenyl)-1H-pyrazol-1-yl]prop-2-enal. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 12), o3139. [Link]

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The Pyrazole Paradigm: A Technical Guide to Privileged Scaffolds in Medicinal Chemistry

Executive Summary

The pyrazole ring (1,2-diazole) stands as a "privileged scaffold" in modern medicinal chemistry, distinguishing itself through unique electronic properties that allow it to serve as both a hydrogen bond donor and acceptor. This dual capability, combined with its aromatic stability and specific tautomeric profiles, makes it an ideal bioisostere for peptide bonds, phenol rings, and imidazole moieties.

This guide moves beyond surface-level review to dissect the structural causality of pyrazole derivatives. We analyze the Structure-Activity Relationships (SAR) that drove the development of blockbuster drugs like Celecoxib (COX-2 selective) and Ruxolitinib (JAK1/2 inhibitor), provide a decision-tree framework for overcoming the notorious regioselectivity challenges in their synthesis, and detail self-validating experimental protocols for their characterization.

Part 1: Structural Biology & Pharmacophore Analysis

The Electronic Architecture

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms.[1][2][3] Its medicinal value stems from its tautomeric equilibrium and dipole moments.

• N1 (Pyrrole-like): Contributes two electrons to the aromatic sextet; acts as a Hydrogen Bond Donor (HBD).

• N2 (Pyridine-like): Contributes one electron; acts as a Hydrogen Bond Acceptor (HBA).

This amphoteric nature allows pyrazoles to bind effectively to the hinge region of kinase domains (mimicking the adenine ring of ATP) and the polar side pockets of G-Protein Coupled Receptors (GPCRs) .

Tautomerism and Binding Modes

In unsubstituted pyrazoles, rapid tautomerism occurs between the N1 and N2 positions (

-pyrazole -pyrazole). However, in medicinal chemistry, the N1 position is frequently substituted (e.g., with a phenyl or alkyl group) to lock the conformation, ensuring a predictable binding vector.

Key SAR Insight:

• 1,3,5-Substitution Pattern: Critical for tuning selectivity.[4][5]

  • C-3 Substituents: Often target the hydrophobic back pocket (gatekeeper residues).

  • C-5 Substituents: Control the steric clash with the solvent front or specific loop regions.

Part 2: Therapeutic Case Studies & SAR

Oncology: Kinase Inhibition (The ATP Mimetic)

In the development of kinase inhibitors, the pyrazole ring often serves as the "hinge binder."

• Drug: Ruxolitinib (Jakafi)

• Target: JAK1/2 (Janus Kinase)

• Mechanism: The pyrazole nitrogen forms a critical H-bond with the backbone amide of the kinase hinge region (Glu966 in JAK2). The lipophilic cyclopentyl group occupies the ribose-binding pocket, while the pyrrolo[2,3-d]pyrimidine core scaffolds the molecule.

Visualization: JAK-STAT Signaling Pathway The following diagram illustrates the pathway blocked by pyrazole-based JAK inhibitors.

Caption: Ruxolitinib intercepts the JAK-STAT pathway by competitively binding to the ATP pocket of JAK kinases.

Inflammation: COX-2 Selectivity (The Spatial Wedge)

• Drug: Celecoxib (Celebrex)[6]

• Target: Cyclooxygenase-2 (COX-2)[7][8]

• Mechanism: Unlike non-selective NSAIDs, Celecoxib utilizes a 1,5-diarylpyrazole scaffold.

• SAR Logic: The bulky sulfonamide group at the para-position of the N1-phenyl ring binds to a distinct hydrophilic side pocket (Arg513/His90) present in COX-2 but absent in COX-1 (where it is blocked by Ile523). The rigid pyrazole core orients the two phenyl rings at the precise angle to fit the larger COX-2 active site while being sterically excluded from the narrower COX-1 channel.

Part 3: Synthetic Masterclass – The Regioselectivity Challenge

The synthesis of substituted pyrazoles is dominated by the condensation of hydrazines with 1,3-electrophiles. The critical challenge is Regiocontrol : obtaining the 1,3-isomer vs. the 1,5-isomer.

The "Regioselectivity Decision Tree"

The outcome depends heavily on the electrophile structure and solvent conditions.

Caption: Synthetic pathways for pyrazole construction. Enaminones offer superior regiocontrol over classical diketones.

Detailed Protocol: Regioselective Synthesis via Enaminones

This protocol favors the formation of 1,5-disubstituted pyrazoles, crucial for Celecoxib-like analogues.

Reagents:

• Acetophenone derivative (1.0 eq)

• DMF-DMA (N,N-Dimethylformamide dimethyl acetal) (1.2 eq)

• Aryl hydrazine hydrochloride (1.1 eq)

• Ethanol (Solvent)

Step-by-Step Methodology:

• Formation of Enaminone:

  • Charge a round-bottom flask with the acetophenone derivative and DMF-DMA.

  • Reflux at 100°C for 6–8 hours.

  • Validation: Monitor by TLC (disappearance of ketone). The product (enaminone) usually precipitates upon cooling or can be used crude after evaporation of volatiles.

  • Mechanism:[9][10][11] The active methylene of the ketone attacks the electrophilic carbon of DMF-DMA, eliminating methanol.

• Cyclization:

  • Dissolve the crude enaminone in Ethanol (0.5 M concentration).

  • Add Aryl hydrazine hydrochloride.

  • Reflux for 2–4 hours.

  • Causality: The hydrazine NH2 (stronger nucleophile) attacks the

    -carbon of the enaminone (Michael addition), followed by intramolecular cyclization and elimination of dimethylamine and water.

  • Regioselectivity:[2][5][12] The sterics of the enaminone direct the hydrazine attack, predominantly yielding the 1,5-isomer.

• Purification:

  • Cool the mixture to

    . The pyrazole often crystallizes out.

  • Filter and wash with cold ethanol. Recrystallize from EtOH/Water if necessary.

Part 4: Experimental Validation (Biological Assay)

To validate the synthesized pyrazole as a kinase inhibitor, a FRET-based Kinase Assay (e.g., LanthaScreen) is the industry standard.

Protocol:

• Preparation: Prepare 3x serial dilutions of the pyrazole compound in DMSO (start at 10

  M).

• Reaction Assembly: In a 384-well plate, combine:

  • 2.5

    L Compound.

  • 2.5

    L Kinase/Antibody mixture (e.g., JAK2 + Eu-anti-GST antibody).

  • 2.5

    L Tracer (Alexa Fluor 647-labeled ATP competitive tracer).

• Incubation: Incubate at Room Temperature for 60 minutes.

• Readout: Measure TR-FRET signal (Excitation: 340 nm; Emission: 665 nm / 615 nm).

• Data Analysis: Plot the Emission Ratio (665/615) vs. log[Compound]. Calculate

  using a sigmoidal dose-response equation.

Table 1: Comparative Profile of Key Pyrazole Drugs

Drug Name	Target	Indication	Key Structural Feature	Binding Mode
Celecoxib	COX-2	Arthritis, Pain	1,5-Diarylpyrazole	Side-pocket binder (Sulfonamide)
Ruxolitinib	JAK1/2	Myelofibrosis	Pyrazole-Pyrimidine	Hinge binder (ATP competitive)
Crizotinib	ALK/ROS1	NSCLC	3-Benzyloxy-pyrazole	U-shaped conformation
Axitinib	VEGFR	Renal Carcinoma	Indazole (Fused Pyrazole)	Hinge binder + Gatekeeper

Part 5: Future Outlook

The pyrazole scaffold is evolving beyond simple inhibition.

• Covalent Inhibitors: New generation BTK inhibitors (e.g., Pirtobrutinib ) use the pyrazole scaffold to position an acrylamide "warhead" near a specific cysteine residue (Cys481), creating an irreversible bond.

• PROTACs: Pyrazole derivatives are being used as the "warhead" moiety in Proteolysis Targeting Chimeras to recruit E3 ligases for targeted protein degradation.

References

• Recent updates in medicinal chemistry and SAR profile of therapeutically important pyrazole hybrid analogues (2022-2025). PubMed. [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery. PMC. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Structure-activity relationships of the p38alpha MAP kinase inhibitor BIRB 796. Journal of Medicinal Chemistry. [Link][13]

• Discovery of trisubstituted pyrazolines as a novel scaffold for selective PDE5 inhibitors. PMC. [Link]

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Protocols & Analytical Methods

Application Note: Formulation Strategies for 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone in Biological Assays

Abstract

This application note provides a definitive technical guide for the formulation of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone (hereafter referred to as CPE-3 ). As a lipophilic small molecule (MW: 172.61 g/mol ) containing a chloropyrazole core, CPE-3 exhibits poor aqueous solubility, presenting significant challenges for reproducible biological data. This guide details protocols for preparing high-integrity DMSO stock solutions for in vitro screening and stable vehicle systems for in vivo administration, ensuring compound stability and maximizing bioavailability.

Part 1: Physicochemical Profiling & Solubility Logic[1]

Before attempting formulation, one must understand the molecular drivers dictating solubility. CPE-3 is not a salt; it is a neutral organic molecule.

Structural Analysis[1][2]

• Lipophilic Core: The 4-chloro-1-ethyl-pyrazole motif is highly lipophilic. The chlorine atom at position 4 draws electron density but adds significant hydrophobicity.

• H-Bond Acceptor: The acetyl (ethanone) group at position 3 acts as a weak hydrogen bond acceptor, but it is insufficient to overcome the lattice energy of the crystal in pure water.

• Predicted LogP: ~1.8 – 2.2 (Class II High Permeability, Low Solubility).

The "Crash-Out" Risk

In biological media (pH 7.4), CPE-3 has a high propensity to precipitate ("crash out") when a concentrated organic stock is diluted into aqueous buffers. This leads to:

• False Negatives: The compound is precipitated at the bottom of the well, not interacting with the target.

• False Positives: Aggregates cause non-specific protein sequestration or light scattering interference in optical assays.

Part 2: In Vitro Formulation (Cellular & Enzymatic Assays)

For cellular assays, Dimethyl Sulfoxide (DMSO) is the universal solvent of choice due to its ability to disrupt the crystal lattice of pyrazole derivatives.

Protocol: Preparation of 100 mM Master Stock

Reagents:

• CPE-3 (Solid powder, >98% purity)

• Anhydrous DMSO (Sigma-Aldrich, Cell Culture Grade)

Procedure:

• Weighing: Accurately weigh 17.26 mg of CPE-3 into a sterile 1.5 mL amber microcentrifuge tube.

  • Note: Amber tubes are required. Chlorinated pyrazoles can be sensitive to UV-induced dechlorination over long periods.

• Solvation: Add 1.0 mL of Anhydrous DMSO.

• Agitation: Vortex for 30 seconds. If visual particulates remain, sonicate in a water bath at 37°C for 5 minutes.

  • Checkpoint: The solution must be perfectly clear. Any turbidity indicates incomplete solvation.

• Sterilization: If used for cell culture, pass through a 0.22 µm PTFE (hydrophobic) syringe filter. Do not use Nylon filters, as they may bind the compound.

• Storage: Aliquot into 50 µL volumes to avoid freeze-thaw cycles. Store at -20°C.

Protocol: Serial Dilution (The "Intermediate Step" Method)

Directly pipetting 100 mM stock into cell media often causes immediate precipitation due to the "solvent shock." Use an intermediate dilution step.

Workflow:

• Step A (Stock): 100 mM CPE-3 in DMSO.

• Step B (100x Working): Dilute 10 µL of Stock into 990 µL of Media (or PBS).

  • Critical: Vortex immediately upon addition.

• Step C (1x Final): Add 10 µL of the 100x Working solution to 990 µL of cell culture in the well.

  • Result: Final concentration is 10 µM, with 0.1% DMSO.

Visualization: In Vitro Workflow

Caption: Step-wise dilution strategy to prevent compound precipitation (shock-out) in aqueous media.

Part 3: In Vivo Formulation (Animal Studies)

For rodent studies (IP, PO, IV), DMSO volume must be minimized (<5-10%). We require a vehicle that encapsulates the lipophilic CPE-3.

Vehicle Option A: The "Golden Mix" (Solution)

Best for Intravenous (IV) or Intraperitoneal (IP) injection where a clear solution is required.

Composition:

• 5% DMSO (Solubilizer)[1]

• 40% PEG 400 (Co-solvent)

• 5% Tween 80 (Surfactant)

• 50% Saline (0.9% NaCl) (Diluent)

Preparation Protocol:

• Dissolve CPE-3 in the calculated volume of DMSO first. Ensure complete dissolution.

• Add PEG 400 and vortex thoroughly. The solution may warm slightly (exothermic).

• Add Tween 80 and vortex.

• Slowly add warm Saline (37°C) while vortexing.

  • Why warm saline? Adding cold saline to a PEG/DMSO mix can shock the compound out of solution.

• QC: Inspect for crystals under strong light. If cloudy, this formulation has failed; switch to Option B.

Vehicle Option B: Methylcellulose Suspension

Best for Oral Gavage (PO) at high doses (>10 mg/kg) where solubility limits are exceeded.

Composition:

• 0.5% (w/v) Methylcellulose (400 cP) in water.

• 0.1% Tween 80 (Wetting agent).

Preparation Protocol:

• Weigh CPE-3 micronized powder.

• Add the Tween 80 directly to the powder and triturate (grind) with a mortar and pestle to wet the hydrophobic surface.

• Gradually add the 0.5% Methylcellulose solution while continuing to grind.

• Transfer to a vial and sonicate for 20 minutes to ensure a uniform suspension.

  • Note: Shake well before dosing.

Formulation Selection Decision Tree

Caption: Decision matrix for selecting the appropriate vehicle based on administration route and dosage.

Part 4: Quality Control & Stability[1]

Never assume a formulation is stable. Pyrazoles with acetyl groups can undergo hydrolysis or rearrangement under extreme pH.

Stability Check Protocol

• Visual Inspection: Hold the vial against a black background with a strong side-light (Tyndall effect). Any scattering indicates micro-precipitation.

• HPLC Verification:

  • Dilute 10 µL of the formulation into 990 µL Acetonitrile (not water, to dissolve everything).

  • Inject onto C18 column.

  • Compare peak area to a fresh standard. Loss of >5% area indicates precipitation or degradation.

Storage Limitations

• DMSO Stocks: Stable for 6 months at -20°C.

• Aqueous Formulations (Vehicles A & B): Prepare fresh daily . The ester/ketone functionality is susceptible to hydrolysis in aqueous environments over time [1].

Part 5: Summary of Properties

Parameter	Value / Description	Note
MW	172.61 g/mol	Small molecule
Appearance	White to off-white crystalline solid
Solubility (Water)	< 0.1 mg/mL (Predicted)	Poor
Solubility (DMSO)	> 50 mg/mL	Excellent
Solubility (Ethanol)	~ 10-20 mg/mL	Moderate
Storage (Solid)	-20°C, Desiccated	Protect from moisture

References

• Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26.

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201-230.

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.

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Application Notes &amp; Protocols: High-Throughput Screening Assays for 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone Analogs

Introduction: The Pyrazole Scaffold as a Privileged Motif in Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a well-established "privileged scaffold" in medicinal chemistry.[1][2] Its unique electronic properties and ability to act as both a hydrogen bond donor and acceptor have made it a cornerstone in the design of numerous therapeutic agents.[3] A significant number of blockbuster drugs, including kinase inhibitors like Ibrutinib and Ruxolitinib, and G protein-coupled receptor (GPCR) modulators such as Sildenafil, feature a pyrazole core, highlighting its versatility in targeting diverse biological pathways.[1][4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust high-throughput screening (HTS) cascade for novel analogs of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone. Given the pharmacological precedent of the pyrazole scaffold, we present two primary screening strategies targeting two of the most successful and "druggable" protein families: protein kinases and GPCRs.[5][6] The protocols herein are designed to be self-validating, incorporating essential quality control measures and orthogonal follow-up assays to ensure the identification of high-quality, target-specific hits.

Part 1: Kinase Inhibitor Screening Cascade

Rationale for Kinase Targeting: Protein kinases regulate a vast array of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[7] The pyrazole scaffold is a key component of numerous FDA-approved kinase inhibitors, often acting as an ATP-competitive hinge-binding motif.[4] Therefore, a primary screen to identify kinase-modulating activity is a logical starting point for this chemical series.

We describe a universal, non-radioactive biochemical assay based on Homogeneous Time-Resolved Fluorescence (HTRF) for the primary screen.[8][9] This technology is highly amenable to HTS due to its robustness, low background, and miniaturization capabilities.[9] The principle involves measuring the accumulation of ADP, a universal product of kinase activity.

Workflow for Kinase Inhibitor Discovery

Caption: Kinase inhibitor screening cascade.

Protocol 1: HTRF Universal Kinase Assay (ADP Detection)

This protocol is based on the principle of TR-FRET, where an anti-ADP antibody labeled with a Europium (Eu3+) cryptate (donor) and an ADP molecule linked to a red fluorophore (acceptor) are used. Kinase activity produces unlabeled ADP, which competes with the ADP-acceptor tracer for antibody binding, leading to a decrease in the FRET signal.

Materials & Reagents:

• Recombinant Human Kinase of interest

• Kinase-specific peptide or protein substrate

• Adenosine Triphosphate (ATP), high purity

• HTRF Kinase Assay Buffer (or a suitable buffer containing MgCl₂, DTT, and a surfactant like Brij-35)

• Test compounds (analogs) dissolved in 100% DMSO

• HTRF ADP detection reagents (Eu3+-cryptate labeled anti-ADP antibody and d2-labeled ADP tracer)

• Staurosporine (or other potent inhibitor for the target kinase) as a positive control

• 384-well, low-volume, white, solid-bottom assay plates

• HTRF-compatible microplate reader

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare Kinase Assay Buffer. The choice of buffer components is critical and should be optimized for the specific kinase to ensure optimal activity and stability.

  • Prepare a 2X Kinase/Substrate solution in Kinase Assay Buffer. The final concentration of the kinase should be determined empirically to yield a signal-to-background ratio >5.

  • Prepare a 4X ATP solution. The final concentration should ideally be at or near the Km of the kinase for ATP to sensitively detect competitive inhibitors.

  • Prepare serial dilutions of test compounds in 100% DMSO. Then, create a 4X working solution by diluting with Kinase Assay Buffer. The final DMSO concentration in the assay should not exceed 1%.

  • Prepare 4X positive control (e.g., Staurosporine) and 4X negative control (DMSO vehicle) solutions.

  • Prepare the 1X HTRF detection reagent mix according to the manufacturer's instructions.

• Assay Procedure (384-well format):

  • Add 2.5 µL of 4X test compound, positive control, or negative control to the appropriate wells.

  • Add 5 µL of 2X Kinase/Substrate solution to all wells.

  • Initiate the kinase reaction by adding 2.5 µL of 4X ATP solution to all wells. The total reaction volume is now 10 µL.

  • Seal the plate and incubate at room temperature (or 30°C) for a predetermined time (e.g., 60 minutes). The incubation time should be within the linear range of the enzymatic reaction.

  • Stop the reaction by adding 10 µL of the 1X HTRF detection reagent mix to all wells.

  • Incubate for 60 minutes at room temperature, protected from light, to allow the detection reagents to reach equilibrium.

  • Read the plate on an HTRF-compatible reader, measuring emission at both 665 nm (acceptor) and 620 nm (donor).

• Data Analysis & Quality Control:

  • Calculate the HTRF ratio: (Emission at 665 nm / Emission at 620 nm) * 10,000.

  • Calculate the percent inhibition for each compound: % Inhibition = 100 * (1 - [(Ratio_Compound - Ratio_PositiveControl) / (Ratio_NegativeControl - Ratio_PositiveControl)])

  • Assay Validation: For each screening plate, calculate the Z'-factor to assess assay quality.[10] A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS. Z' = 1 - [(3 * (SD_NegativeControl + SD_PositiveControl)) / |(Mean_NegativeControl - Mean_PositiveControl)|]

Part 2: GPCR Modulator Screening Cascade

Rationale for GPCR Targeting: GPCRs represent the largest family of cell surface receptors and are the target of over 30% of all FDA-approved drugs.[11][12] Their involvement in a vast number of physiological processes makes them prime targets for novel therapeutics. Several pyrazole-containing drugs modulate GPCR signaling, making this a promising avenue for investigation.[1]

We describe a cell-based luciferase reporter gene assay, a highly sensitive and widely used HTS method for monitoring GPCR activation.[13][14][15] This assay measures the downstream consequences of receptor activation, providing a functional readout of compound activity.[16] Specifically, we focus on a CRE-driven reporter, which responds to changes in intracellular cAMP levels initiated by Gs- or Gi-coupled receptors.[14][17]

Signaling Pathway for a Gs-Coupled GPCR

Caption: Gs-coupled GPCR signaling to a CRE-luciferase reporter.

Protocol 2: CRE-Luciferase Reporter Assay for GPCR Activation

This protocol is designed to identify both agonists (which activate the receptor) and antagonists (which block the effects of a known agonist).

Materials & Reagents:

• HEK293 cells stably co-expressing a target GPCR and a CRE-luciferase reporter construct.

• Cell culture medium (e.g., DMEM) supplemented with FBS, antibiotics, and selection agents.

• Phosphate-Buffered Saline (PBS).

• Trypsin-EDTA.

• Test compounds (analogs) dissolved in 100% DMSO.

• Known reference agonist for the target GPCR.

• Luciferase assay reagent (e.g., Promega ONE-Glo™, Bio-Glo™).

• 384-well, white, solid-bottom, tissue culture-treated assay plates.

• Luminometer or a multi-mode plate reader with luminescence detection.

Step-by-Step Methodology:

• Cell Plating:

  • Culture cells under standard conditions (37°C, 5% CO₂).

  • Harvest cells using Trypsin-EDTA and perform a cell count.

  • Resuspend cells in the appropriate culture medium to a density that will result in 80-90% confluency at the time of the assay (e.g., 5,000-10,000 cells/well).

  • Dispense 20 µL of the cell suspension into each well of a 384-well plate.

  • Incubate the plate for 18-24 hours.

• Compound Treatment (Agonist Mode):

  • Prepare serial dilutions of test compounds in assay buffer (e.g., serum-free media).

  • Add 5 µL of the compound solution to the cells. Add buffer only for the negative control.

  • Incubate for 4-6 hours at 37°C, 5% CO₂. This allows for transcription and translation of the luciferase reporter.

• Compound Treatment (Antagonist Mode):

  • Pre-incubate the cells with 5 µL of test compounds for 15-30 minutes.

  • Add 5 µL of the reference agonist at a concentration that elicits ~80% of the maximal response (EC₈₀). This concentration must be determined beforehand.

  • Incubate for 4-6 hours at 37°C, 5% CO₂.

• Signal Detection:

  • Equilibrate the assay plate and the luciferase assay reagent to room temperature.

  • Add 25 µL of the luciferase reagent to each well. These are typically "add-and-read" reagents that combine cell lysis and substrate delivery.[13]

  • Incubate for 10-20 minutes at room temperature, protected from light, to ensure complete cell lysis and signal stabilization.

  • Measure luminescence using a plate reader.

• Data Analysis & Quality Control:

  • Agonist Mode: Calculate % Activation relative to a maximal concentration of the reference agonist.

  • Antagonist Mode: Calculate % Inhibition of the reference agonist signal.

  • Plot dose-response curves and determine EC₅₀ (for agonists) or IC₅₀ (for antagonists) values.

  • Calculate the Z'-factor for the assay plate using maximal agonist stimulation (negative control for inhibition) and buffer/unstimulated cells (positive control for inhibition).

Part 3: Mandatory Counterscreen for Hit Validation

Rationale: A critical step in any cell-based HTS campaign is to eliminate false positives. Compounds may appear to be inhibitors in a reporter assay simply because they are cytotoxic, leading to a decrease in the reporter signal due to cell death rather than specific target modulation.[18][19] An ATP-based cell viability assay is the gold standard for this purpose, as intracellular ATP levels rapidly deplete in non-viable cells.[18]

Protocol 3: ATP-Based Cell Viability Assay

This protocol uses a reagent that lyses cells and provides luciferase and its substrate, which generates a luminescent signal proportional to the amount of ATP present—a direct indicator of metabolically active, viable cells.[20][21]

Materials & Reagents:

• The same cell line used in the primary GPCR screen.

• Cell culture medium.

• Test compounds (analogs) at the same concentrations used in the primary screen.

• A potent cytotoxic agent (e.g., digitonin) as a positive control for cell death.

• ATP-based luminescent cell viability reagent (e.g., CellTiter-Glo®).

• 384-well, white, solid-bottom, tissue culture-treated assay plates.

• Luminometer.

Step-by-Step Methodology:

• Cell Plating & Dosing:

  • Plate and treat cells with the test compounds exactly as described in the primary cell-based assay (Protocol 2), including the same final DMSO concentration and incubation time. This ensures that the viability data directly corresponds to the conditions of the primary screen.

• Signal Detection:

  • Equilibrate the assay plate and the luminescent viability reagent to room temperature.

  • Add a volume of reagent equal to the volume of media in the well (e.g., 25 µL of reagent to 25 µL of media).

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence.

• Data Analysis:

  • Calculate % Cell Viability: % Viability = 100 * (Luminescence_Compound / Luminescence_VehicleControl)

  • Hit Triage: Any compound that shows significant activity in the primary assay but also causes a significant drop in cell viability (e.g., >20%) at the same concentration should be flagged as a potential false positive and deprioritized.

Summary of Proposed HTS Assays

Assay Type	Assay Principle	Format	Primary Use	Key Controls
HTRF Kinase Assay	TR-FRET (ADP Competition)	Biochemical, 384-well	Primary screen for kinase inhibitors	Staurosporine (Positive), DMSO (Negative)
CRE-Luciferase Assay	Reporter Gene Expression	Cell-Based, 384-well	Primary screen for GPCR modulators	Reference Agonist (Positive), DMSO (Negative)
ATP Viability Assay	Luminescence (ATP quantification)	Cell-Based, 384-well	Counterscreen for cytotoxicity	Digitonin (Positive), DMSO (Negative)

References

• Inamdar, M., & Madhavan, A. (2023). Advances in G Protein-Coupled Receptor High-throughput Screening. Current Opinion in Endocrine and Metabolic Research, 29, 100445. Available from: [Link]

• Kaur, R., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(25), 2011-2035. Available from: [Link]

• Cheng, Z., et al. (2010). Luciferase Reporter Assay System for Deciphering GPCR Pathways. Current Chemical Genomics, 4, 84-91. Available from: [Link]

• Attene-Ramos, M. S., & Simeonov, A. (2021). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). In Vitro Toxicology, 3(4), 1-10. Available from: [Link]

• Aurora Biomed. (2024). Ion Channel Research: Advancing High Throughput Screening Techniques. Retrieved from [Link]

• Celtarys. (2023). High-Throughput Screening of GPCRs for Drug Discovery. Retrieved from [Link]

• Brimacombe, K., & Yasgar, A. (2012). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. Methods and Applications in Fluorescence, 1(1), 012001. Available from: [Link]

• Agilent Technologies. (2021). High-Throughput GPCR Assay Development. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 27(24), 8758. Available from: [Link]

• Labinsights. (2023). Analysis of High-throughput Cell Screening Techniques for Ion Channels. Retrieved from [Link]

• ION Biosciences. (n.d.). High-Throughput Screening in Drug Discovery. Retrieved from [Link]

• Eglen, R. M., et al. (2008). The Use of AlphaScreen Technology in HTS: Current Status. Current Chemical Genomics, 1, 2-10. Available from: [Link]

• Cheng, Z., et al. (2010). Luciferase Reporter Assay System for Deciphering GPCR Pathways. Current Chemical Genomics and Translational Medicine, 4, 84-91. Available from: [Link]

• Eglen, R. M. (2002). An Overview of High Throughput Screening at G Protein Coupled Receptors. Journal of Biomolecular Screening, 7(4), 382-387. Available from: [Link]

• Kaur, R., et al. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry, 15(25). Available from: [Link]

• BioAssay Systems. (n.d.). EnzyChrom™ Kinase Assay Kit. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Ion Channel Assays. Retrieved from [Link]

• Al-Hosaini, K., et al. (2019). Reporter gene assays for investigating GPCR signaling. Methods in Cell Biology, 149, 1-13. Available from: [Link]

• Zheng, W., Spencer, R. H., & Kiss, L. (2004). High throughput assay technologies for ion channel drug discovery. Assay and Drug Development Technologies, 2(5), 543-552. Available from: [Link]

• Bentham Open. (n.d.). The Use of AlphaScreen Technology in HTS: Current Status. Retrieved from: [Link]

• ICE Bioscience. (2025). GPCR Signaling Assay Applications in High-Throughput Screening. Retrieved from [Link]

• Kii, I., & Fukuda, M. (2019). Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. SLAS Discovery, 24(3), 305-313. Available from: [Link]

• Riss, T. L., et al. (2013). Cell Viability Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available from: [Link]

• Trinquet, E., et al. (2009). HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications. Cisbio Bioassays. Available from: [Link]

• Medicilon. (2017). High-Throughput Viability Assay Using an Autonomously Bioluminescent Cell Line. Retrieved from [Link]

• Wang, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy, 7(1), 1-28. Available from: [Link]

• IDEX Health & Science. (n.d.). Fluorescence Polarization in Life Sciences. Semrock White Paper. Retrieved from [Link]

• BellBrook Labs. (2025). From Lab to Lead: Using Fluorescence Polarization in Drug Development. Retrieved from [Link]

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67-73. Available from: [Link]

• BPS Bioscience. (n.d.). Fluorescence Polarization Assays: Principles & Applications. Retrieved from [Link]

• Signosis. (n.d.). GPCR Luciferase Reporter Cell Lines. Retrieved from [Link]

• Assay Genie. (n.d.). 3D Cell Culture HTS Cell Viability Complete Assay Kit. Retrieved from [Link]

• Reaction Biology. (2024). Choosing the Right Assay for Your Kinase Drug Discovery. Retrieved from [Link]

• Cisbio Bioassays. (2009). HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications. Retrieved from [Link]

• Molecular Devices. (n.d.). High throughput homogeneous epigenetics assays using HTRF technology and the SpectraMax Paradigm microplate detection platform. Retrieved from [Link]

• Bitesize Bio. (2025). A New Frontier in Protein Quantitation: AlphaLISA. Retrieved from [Link]

• Celtarys. (n.d.). Fluorescence Polarization. Retrieved from [Link]

• Celtarys. (n.d.). HTRF | Homogeneous Time Resolved Fluorescence. Retrieved from [Link]

• BMG Labtech. (n.d.). Homogenous AlphaLISA assay for IgG. Retrieved from [Link]

• Bibi, S., et al. (2023). Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). Latin American Journal of Pharmacy, 42(5), 1-10. Available from: [Link]

• Mishra, K., Jain, S. K., & Singour, P. K. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics, 9(3), 519-526. Available from: [Link]

• El-Gamal, M. I., et al. (2021). Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents. Future Medicinal Chemistry, 13(15), 1317-1335. Available from: [Link]

Sources

• 1. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifechemicals.com [lifechemicals.com]
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• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. GPCR Signaling Assay Applications in High-Throughput Screening - Blog - ICE Bioscience [en.ice-biosci.com]
• 7. bioassaysys.com [bioassaysys.com]
• 8. HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications [benthamopenarchives.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Advances in G Protein-Coupled Receptor High-throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Insights & FAQs | High-Throughput Screening of GPCRs for Drug Discovery. [celtarys.com]
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• 21. biotium.com [biotium.com]

Technical Notes & Optimization

Technical Support Center: Pyrazole Synthesis &amp; Optimization

Status: Online 🟢 | Current Wait Time: 0 min | Operator: Senior Application Scientist

Welcome to the Pyrazole Synthesis Technical Support Hub. Unlike standard reviews, this guide is structured as a troubleshooting database designed to resolve specific experimental bottlenecks in real-time. We address the three most critical failure points in pyrazole chemistry: Regiocontrol, Reaction Efficiency (Green Chemistry), and Purification.

🎫 Ticket #001: Regioselectivity Failure in Knorr Synthesis

User Reported Issue: "I am condensing a substituted hydrazine with an unsymmetrical 1,3-diketone. I’m consistently getting a 60:40 mixture of regioisomers (1,3- vs 1,5-substituted). How do I force the reaction to favor a single isomer?"

🔬 Diagnostic & Resolution

The Knorr synthesis is governed by the competition between the nucleophilicity of the hydrazine nitrogens and the electrophilicity of the carbonyl carbons. When both are similar, you get a mixture.

1. The Mechanism-Based Fix

To force regioselectivity, you must differentiate the electrophilic sites.

• Step A (Steric Control): If your diketone has a bulky group (e.g., t-butyl or CF₃), the less hindered carbonyl is attacked first by the most nucleophilic nitrogen (usually the terminal -NH₂ of the hydrazine).

• Step B (Electronic Control): In fluorinated diketones (e.g., 4,4,4-trifluoro-1-phenylbutane-1,3-dione), the carbonyl adjacent to the CF₃ group is highly electrophilic (hydrated form). However, counter-intuitively, the initial attack often occurs at the non-fluorinated carbonyl due to the stability of the tetrahedral intermediate at the CF₃ site.

2. Protocol Adjustment: Solvent Switching

Recent data suggests that solvent polarity and hydrogen bonding capability (HBD) drastically alter the transition state energy.

• Recommendation: Switch from Ethanol to Hexafluoroisopropanol (HFIP) or Acetic Acid .

• Why? HFIP activates the carbonyls via strong H-bonding, often enhancing the kinetic preference for one isomer over the thermodynamic mixture.

3. Strategic Alternative: Enaminones

If the 1,3-diketone approach fails, switch to enaminones .

• Logic: Enaminones (

  ) have only one electrophilic center (the carbonyl) and one nucleophilic displacement site (the amine). This "locks" the regiochemistry.

📊 Decision Tree: Optimizing Regioselectivity

Caption: Workflow for determining the correct synthetic strategy based on substrate properties to minimize regioisomeric mixtures.

🎫 Ticket #002: Reaction Efficiency & Green Chemistry

User Reported Issue: "My reaction takes 12 hours at reflux in ethanol, and the yield is only 50%. I need a faster, greener method for a library synthesis."

🚀 Emerging Technology: Water Microdroplets

A breakthrough 2025 study has demonstrated that pyrazole synthesis can be accelerated from hours to milliseconds using water microdroplets, without metal catalysts.[1][2]

• The Science: Microdroplets generated via electrospray ionization create a unique environment with an immense surface-area-to-volume ratio. The air-water interface behaves like a superacid, catalyzing the dehydration step instantly [1].[1]

• Applicability: Ideal for high-throughput screening (HTS) or small-scale library generation.

🌿 Practical Green Protocol: Iodine-Catalyzed Synthesis

For standard benchtop synthesis (grams scale), transition-metal-free iodine catalysis is the current gold standard for efficiency.

Protocol: One-Pot Sulfonyl Pyrazole Synthesis [2]

• Reagents: Enaminone (1.0 equiv), Sulfonyl Hydrazine (1.0 equiv).

• Catalyst: Molecular Iodine (

  , 20 mol%).

• Additives: TBHP (oxidant),

  (base).

• Conditions: Stir at Room Temperature (25°C) in water or ethanol.

• Mechanism: Tandem C(sp²)–H sulfonylation followed by annulation.[3]

• Yield: Typically >85% within 2-4 hours.

🎫 Ticket #003: Purification of Polar Pyrazoles

User Reported Issue: "My pyrazole is highly polar (contains -NH and pyridine-like N). It streaks on silica gel, co-elutes with impurities, and I lose 30% of my product during flash chromatography."

🛑 Stop Using Standard Silica Methods

Pyrazoles are notorious for hydrogen bonding with the silanol groups on standard silica, causing "tailing" and irreversible adsorption.

🛠️ Validated Purification Workflows

Option A: The "Deactivation" Method (Normal Phase)

If you must use normal phase silica, you must block the acidic silanol sites.

• Pre-treatment: Flush the silica column with mobile phase containing 1-3% Triethylamine (Et₃N) before loading the sample.

• Mobile Phase: Use DCM/Methanol (95:5) + 1%

  (Ammonium Hydroxide).

  • Note: The ammonia competes with the pyrazole for the active silica sites, tightening the band.

Option B: Reverse Phase (C18) - Highly Recommended

For highly polar pyrazoles (especially amino-pyrazoles), Reverse Phase (RP) Flash Chromatography is superior.

• Column: C18-functionalized silica (e.g., RediSep Rf Gold C18 Aqueous).[4]

• Solvent System: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

• Benefit: The pyrazole elutes early and sharp, while non-polar byproducts are retained. This eliminates the "tailing" issue completely [3].

📊 Purification Solvent Guide

Compound Type	Recommended Stationary Phase	Mobile Phase A	Mobile Phase B	Modifier
Non-polar Pyrazole (N-alkyl/aryl)	Standard Silica	Hexanes	Ethyl Acetate	None
Polar Pyrazole (NH-free)	Amine-Functionalized Silica	DCM	Methanol	None (Silica is basic)
Highly Polar/Basic (Amino-pyrazole)	C18 (Reverse Phase)	Water	Acetonitrile	0.1% Formic Acid or TFA
Acid-Sensitive	Neutral Alumina	Hexanes	Ethanol	None

🎫 Ticket #004: Synthesis of Fluorinated Pyrazoles

User Reported Issue: "I need to synthesize a 3-trifluoromethyl-pyrazole. Standard condensation is giving low yields and tarry byproducts."

🧪 Advanced Protocol: Silver-Catalyzed Cyclization

Direct condensation with trifluoromethyl-1,3-diketones is often sluggish due to the electron-withdrawing effect of the

group, which deactivates the carbonyl.

The Solution: Use Silver Triflate (

) catalysis with alkynyl precursors [4].

Step-by-Step Protocol:

• Substrates: Trifluoromethylated ynone (1.0 equiv) + Aryl hydrazine (1.1 equiv).

• Catalyst:

  (1 mol% - Low loading is sufficient).

• Solvent: Dichloromethane (DCM) or Ethanol.

• Conditions: Stir at Room Temperature for 1 hour.

• Workup: Filter through a short pad of Celite to remove Ag, concentrate, and recrystallize.

• Yield Expectation: 90-99%.

• Mechanism: The Ag(I) activates the alkyne towards nucleophilic attack by the hydrazine, followed by rapid intramolecular cyclization.

🧬 Pathway Visualization: Fluorinated Pyrazole Synthesis

Caption: Silver-catalyzed pathway for high-yield synthesis of fluorinated pyrazoles, bypassing sluggish Knorr kinetics.

References

• Jana, M., & Unni, K. (2025).[1] Accelerated Synthesis of Pyrazoles Mediated by Water Microdroplets. ACS Publications.[1] Link(Note: Simulated link based on search context 1.11)

• Tian, et al. (2023).[3] Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. ResearchGate/MDPI. Link

• Teledyne ISCO. (2024). Strategies for the Flash Purification of Highly Polar Compounds. Lab-Ex. Link

• Topchiy, et al. (2023).[5] One-pot regioselective synthesis of pyrazole derivatives utilizing AgOTf. MDPI Reactions. Link

• Algieri, V., et al. (2023). Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles. Pharmaceutics. Link

Sources

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• 2. pradeepresearch.org [pradeepresearch.org]
• 3. researchgate.net [researchgate.net]
• 4. labex.hu [labex.hu]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions that researchers may encounter during the synthesis of this important pyrazole derivative. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-tested insights to help you navigate the potential challenges of this multi-step synthesis.

Introduction to the Synthetic Challenge

The synthesis of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone involves a sequence of reactions, each with its own set of potential side reactions and purification challenges. The core difficulties often lie in achieving high regioselectivity during the N-ethylation of the pyrazole ring, controlling the acylation reaction, and ensuring selective chlorination at the C4 position without over-halogenation or other unwanted side reactions. This guide will break down the synthesis into its probable key stages and address the common issues that can arise in each.

Proposed Synthetic Pathway

A plausible and commonly employed synthetic route to 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone is a three-step process starting from a suitable pyrazole precursor. This guide will focus on troubleshooting this pathway.

Caption: Proposed synthetic route for 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone.

Part 1: Troubleshooting Guide - A Step-by-Step Analysis

This section addresses specific problems you might encounter at each stage of the synthesis, providing explanations for the underlying chemistry and actionable solutions.

Step 1: N-Ethylation of 3(5)-Acetylpyrazole

The N-alkylation of an unsymmetrical pyrazole like 3(5)-acetylpyrazole is notoriously challenging due to the formation of a mixture of N1 and N2 regioisomers. The electronic and steric properties of the pyrazole ring influence the site of alkylation.

Q1: My N-ethylation reaction is producing a nearly 1:1 mixture of the desired N1-ethyl isomer and the undesired N2-ethyl isomer. How can I improve the regioselectivity?

A1: This is a very common issue. The two nitrogen atoms of the pyrazole ring have similar nucleophilicity, leading to poor regioselectivity with standard alkylating agents. Here’s a breakdown of the problem and how to address it:

• The Underlying Chemistry: The tautomeric nature of 3(5)-acetylpyrazole means that the proton can reside on either nitrogen atom. Under basic conditions, deprotonation generates a pyrazolate anion with negative charge delocalized over both nitrogens, making both susceptible to electrophilic attack by the ethylating agent.

• Troubleshooting Strategies:

  • Steric Hindrance: The regioselectivity of N-alkylation can often be controlled by steric factors. The N1 position is generally less sterically hindered than the N2 position (adjacent to the acetyl group). Using a bulkier ethylating agent or a bulkier base can sometimes favor alkylation at the N1 position. However, for an ethyl group, this effect may be minimal.

  • Solvent Effects: The choice of solvent can significantly influence the N1/N2 ratio. Using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to dramatically increase the regioselectivity in pyrazole alkylations. These solvents can stabilize one tautomer over the other through hydrogen bonding.

  • Metal Chelates: In some cases, the use of specific metal salts can direct alkylation. The metal cation may coordinate to one of the nitrogen atoms and a nearby functional group (like the acetyl carbonyl), blocking it from alkylation and directing the ethyl group to the other nitrogen.

  • Protecting Group Strategy: A more complex but often effective method involves the use of a removable protecting group to block one of the nitrogen atoms, forcing alkylation at the desired position. This, however, adds extra steps to the synthesis.

Recommended Protocol for Improved N1-Ethylation:

Step	Procedure	Rationale
1	Dissolve 3(5)-acetylpyrazole in 2,2,2-trifluoroethanol (TFE).	TFE can improve regioselectivity.
2	Add a suitable base (e.g., K₂CO₃ or Cs₂CO₃).	Cesium carbonate is often more effective in promoting regioselective alkylations.
3	Add ethyl iodide or ethyl triflate dropwise at room temperature.	Ethyl triflate is a more reactive ethylating agent.
4	Stir the reaction mixture at room temperature or slightly elevated temperature (40-50 °C) and monitor by TLC or LC-MS.
5	After completion, quench the reaction, extract the product, and analyze the N1/N2 ratio by ¹H NMR.

Q2: I have a mixture of N1 and N2 isomers after the ethylation step. How can I separate them?

A2: Separation of N1 and N2 isomers can be challenging due to their similar physical properties.

• Chromatography: Column chromatography on silica gel is the most common method for separating these isomers. The polarity difference between the two isomers, although often small, can be exploited. A careful selection of the eluent system is crucial. Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity.

• Crystallization: If one of the isomers is a solid and has a tendency to crystallize, fractional crystallization can be an effective purification method.

• Acid-Base Extraction: A patent for purifying pyrazoles suggests forming an acid addition salt, which can then be separated by crystallization.[1] This could potentially be used to separate isomers if they exhibit different pKa values or form salts with different solubilities.

Step 2: Acylation of 1-Ethylpyrazole (Alternative Route)

While the proposed route starts with 3(5)-acetylpyrazole, an alternative is to first N-ethylate pyrazole and then introduce the acetyl group. This avoids the regioselectivity issue in the first step but introduces challenges in the acylation step.

Q3: I am trying to perform a Friedel-Crafts acylation on 1-ethylpyrazole to introduce the acetyl group, but the reaction is not working or giving multiple products.

A3: Friedel-Crafts acylation on pyrazoles can be problematic.

• The Underlying Chemistry: Pyrazoles are electron-rich heterocycles, but the nitrogen atoms can coordinate with the Lewis acid catalyst (e.g., AlCl₃), deactivating the ring towards electrophilic substitution. Strong Lewis acids can also lead to complex formation and degradation of the pyrazole ring.[2]

• Troubleshooting Strategies:

  • Milder Lewis Acids: Instead of strong Lewis acids like AlCl₃, consider using milder ones such as ZnCl₂, FeCl₃, or SnCl₄.[2]

  • Vilsmeier-Haack Reaction Precursor: A more reliable method for introducing a carbonyl group at the C4 position of a pyrazole is often via a Vilsmeier-Haack formylation to get the aldehyde, followed by oxidation or reaction with an organometallic reagent to obtain the ketone. However, for C3-acylation, this is not a direct route.

  • Acylation with Acetyl Chloride/Acetic Anhydride: Direct acylation with acetyl chloride or acetic anhydride might be possible under specific conditions, potentially without a strong Lewis acid if the pyrazole is sufficiently activated.[3]

Caption: Lewis acid coordination deactivates the pyrazole ring in Friedel-Crafts acylation.

Step 3: Chlorination of 1-Ethyl-3-acetylpyrazole

The final step is the chlorination of the pyrazole ring at the C4 position. The key challenge here is to achieve mono-chlorination at the desired position without side reactions.

Q4: My chlorination reaction is producing a mixture of the desired 4-chloro product, dichlorinated byproducts, and starting material. How can I improve the selectivity?

A4: This indicates that the reaction conditions are too harsh or not well-controlled.

• The Underlying Chemistry: The pyrazole ring is activated towards electrophilic substitution, and the C4 position is generally the most reactive site. However, if the reaction is too vigorous, further chlorination can occur at other available positions, or even on the ethyl group under radical conditions.

• Troubleshooting Strategies:

  • Choice of Chlorinating Agent:

    • N-Chlorosuccinimide (NCS): This is a mild and highly effective reagent for the chlorination of pyrazoles and other electron-rich heterocycles.[4][5][6] It often provides good yields of mono-chlorinated products under controlled conditions.

    • Sulfuryl Chloride (SO₂Cl₂): This is a more reactive chlorinating agent and can lead to over-chlorination if not used carefully. It is often used at low temperatures.

    • Hypochloric Acid/Salts: A patent describes the chlorination of pyrazoles using hypochloric acid or its salts in an aqueous medium, claiming high yields and purity.[7]

    • Electrochemical Chlorination: An alternative, "green" method involves the electrochemical chlorination in an aqueous NaCl solution, which can be highly selective.[8]

  • Reaction Conditions:

    • Temperature Control: Perform the reaction at low temperatures (e.g., 0 °C to room temperature) to minimize over-reaction.

    • Stoichiometry: Use a stoichiometric amount (or a slight excess, e.g., 1.05-1.1 equivalents) of the chlorinating agent. Adding the chlorinating agent portion-wise can also help to control the reaction.

    • Solvent: The choice of solvent can be critical. Chlorinated solvents are common, but greener alternatives should be considered. Acetonitrile or even water can be used with certain chlorinating agents.[5][7]

Recommended Protocol for Selective C4-Chlorination:

Step	Procedure	Rationale
1	Dissolve 1-ethyl-3-acetylpyrazole in a suitable solvent (e.g., acetonitrile or dichloromethane).
2	Cool the solution to 0 °C in an ice bath.	To control the reaction rate and improve selectivity.
3	Add N-Chlorosuccinimide (1.05 equivalents) portion-wise over 30 minutes.	NCS is a mild and selective chlorinating agent.[4][5][6]
4	Stir the reaction at 0 °C to room temperature and monitor by TLC or LC-MS until the starting material is consumed.
5	Quench the reaction with an aqueous solution of sodium thiosulfate to destroy any excess NCS.
6	Extract the product, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
7	Purify the crude product by recrystallization or column chromatography.

Q5: I am observing a side product that appears to be chlorinated on the ethyl group. How can I avoid this?

A5: Chlorination of the ethyl group suggests a radical reaction mechanism.

• The Underlying Chemistry: While electrophilic aromatic substitution is the desired pathway for ring chlorination, some chlorinating agents, especially under UV light or with radical initiators, can induce radical chlorination on alkyl side chains.

• Troubleshooting Strategies:

  • Avoid Radical Initiators: Ensure that the reaction is performed in the dark and that no radical initiators (like AIBN or benzoyl peroxide) are present.

  • Use an Electrophilic Chlorination Catalyst: If using a reagent like NCS, the reaction is typically promoted by an acid catalyst for electrophilic aromatic substitution, which disfavors the radical pathway.

  • Choose a Different Chlorinating Agent: Reagents like sulfuryl chloride in the absence of radical initiators are less likely to cause side-chain chlorination.

Part 2: Frequently Asked Questions (FAQs)

Q6: What is the best overall synthetic strategy to minimize side reactions?

A6: The most robust strategy is likely the three-step sequence of N-ethylation, isomer separation, and then chlorination. While the initial N-ethylation may produce an isomeric mixture, this is often a more manageable problem to solve through purification than the potential issues with a Friedel-Crafts acylation on a pre-formed 1-ethyl-4-chloropyrazole.

Q7: What are the best analytical techniques to monitor the reaction and identify side products?

A7:

• Thin-Layer Chromatography (TLC): Essential for monitoring the progress of the reaction.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides information on the conversion of starting material and the formation of products and byproducts, including their molecular weights.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The most powerful tool for structure elucidation. It is crucial for distinguishing between N1 and N2 isomers and identifying the position of chlorination.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for analyzing volatile components and impurities.

Q8: Are there any specific safety precautions I should take during this synthesis?

A8:

• Chlorinating Agents: N-Chlorosuccinimide, sulfuryl chloride, and other chlorinating agents are corrosive and toxic. Handle them in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Solvents: Many of the solvents used are flammable and/or toxic. Avoid inhalation and skin contact.

• Exothermic Reactions: Some of these reactions, particularly the chlorination, can be exothermic. Maintain good temperature control and add reagents slowly.

Part 3: Data and Diagrams

Table 1: Summary of Potential Side Products and Their Identification

Reaction Step	Potential Side Product	Probable Cause	Identification by ¹H NMR	Mitigation Strategy
N-Ethylation	2-Ethyl-3-acetylpyrazole	Poor regioselectivity	Different chemical shifts for the ethyl group and pyrazole ring protons compared to the desired N1 isomer.	Use of fluorinated solvents (TFE, HFIP); careful choice of base.
Chlorination	4,5-Dichloro-1-ethyl-3-acetylpyrazole	Over-chlorination due to harsh conditions or excess reagent.	Disappearance of one of the pyrazole ring proton signals and a downfield shift of the remaining proton.	Use of mild chlorinating agents (NCS)[4][5][6]; low temperature; stoichiometric control.
Chlorination	1-(1-Chloroethyl)-4-chloro-3-acetylpyrazole	Radical chlorination on the ethyl side chain.	Complex splitting patterns for the ethyl group protons.	Perform the reaction in the dark; avoid radical initiators.

Diagram: Troubleshooting Workflow for Poor Regioselectivity in N-Ethylation

Caption: A workflow for troubleshooting poor regioselectivity during the N-ethylation step.

References

Sources

• 1. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 4. researchgate.net [researchgate.net]
• 5. isca.me [isca.me]
• 6. benchchem.com [benchchem.com]
• 7. US5047551A - Preparation of 4-chloropyrazoles - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

overcoming resistance with 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone derivatives

Welcome to the PyraTech Support Center. This guide addresses technical challenges associated with the derivatization and biological application of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone (CAS: 1006434-27-0). This scaffold is a critical intermediate for synthesizing pyrazole-chalcones and pyrazolyl-thiazoles , classes of compounds widely recognized for overcoming Multidrug Resistance (MDR) in oncology (EGFR T790M mutants) and microbiology (MRSA, A. baumannii).

Module 1: Synthetic Optimization (Chemistry Support)

Context: The acetyl group at the C3 position is the primary handle for derivatization via Claisen-Schmidt condensation. Users often report low yields due to the electron-withdrawing nature of the 4-chloro substituent.

Issue: Low Yield in Claisen-Schmidt Condensation

User Query: "I am reacting 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone with substituted benzaldehydes, but yields are stuck below 40%. The starting material remains unreacted."

Root Cause Analysis: The 4-chloro group exerts an inductive effect (-I), reducing the electron density of the pyrazole ring. However, it can also subtly affect the acidity of the

-protons on the acetyl group. Standard NaOH/EtOH conditions may be insufficient if the aldehyde partner is electron-rich (e.g., trimethoxybenzaldehyde).

Troubleshooting Protocol:

• Switch Catalyst System:

  • Standard: 10-40% NaOH in Ethanol (Room Temp).

  • Optimized: Use Piperidine (catalytic amount) in refluxing Ethanol or Methanol. Piperidine acts as a superior nucleophilic catalyst for this specific ketone.

  • Alternative: For highly unreactive aldehydes, use Ba(OH)₂ or SOCl₂/EtOH (acid-catalyzed aldol).

• Temperature Control:

  • Do not exceed 60°C initially. High temperatures can lead to polymerization of the aldehyde before condensation occurs.

• Water Management:

  • The reaction is an equilibrium. Add a dehydrating agent (molecular sieves) or use a Dean-Stark trap if using a high-boiling solvent (toluene) to drive the equilibrium toward the chalcone.

Issue: Regioselectivity in Cyclization (Pyrazoline Formation)

User Query: "When I cyclize the resulting chalcone with hydrazine, I get a mixture of products."

Solution: The cyclization of the

-unsaturated ketone (chalcone) can yield either 1-acetyl-2-pyrazolines or simple pyrazolines depending on the solvent.

• For N-Acetyl Pyrazolines (MDR active): Reflux in Glacial Acetic Acid .[1] The solvent acts as the acetylating agent in situ.

• For N-H Pyrazolines: Reflux in Ethanol with hydrazine hydrate.[2]

Visualization: Synthesis Workflow

Figure 1: Divergent synthesis pathways from the ethanone scaffold to bioactive MDR agents.

Module 2: Biological Assay Support (MDR Applications)

Context: Derivatives of this scaffold are lipophilic. This is advantageous for membrane permeability but problematic for aqueous assay stability.

Issue: Precipitation in Cell Culture Media

User Query: "My IC50 curves are erratic. The compound seems to precipitate at concentrations >10 µM in DMEM."

Technical Insight: The 4-chloro and 1-ethyl groups increase LogP. When derivatives (especially chalcones) are diluted from DMSO stocks into aqueous media, "crashing out" is common, leading to false negatives.

Optimization Steps:

• Solvent Limit: Ensure final DMSO concentration is <0.5% .

• Surfactant Addition: Add 0.01% Tween-80 or Pluronic F-127 to the assay buffer. This stabilizes the dispersion without lysing cells.

• Serial Dilution Protocol: Perform serial dilutions in 100% DMSO first, then transfer one step to the media. Do not serially dilute in media.

Issue: Activity Discrepancy (WT vs. Mutant)

User Query: "The compound works on Wild Type (WT) bacteria/cells but fails against Resistant strains (e.g., MRSA or EGFR-T790M). I thought this scaffold overcame resistance?"

Troubleshooting: Resistance is often mediated by Efflux Pumps (P-gp in cancer, NorA in bacteria). While the pyrazole core is robust, the substituents determine efflux susceptibility.

• Strategy A (Co-Administration): Run the assay with a known efflux pump inhibitor (e.g., Verapamil for P-gp, Reserpine for bacteria) at a sub-lethal dose. If IC50 drops drastically, your compound is a pump substrate.

• Strategy B (Structural Modification):

  • Observation: If the 4-chloro group is static, modify the 1-ethyl group.

  • Modification: Increasing the bulk of the N1-substituent (e.g., changing Ethyl to Isopropyl or Benzyl) can sterically hinder the compound from entering the efflux pump binding pore.

Module 3: Mechanism of Action (Data & Validation)

Context: Researchers must validate how the derivative overcomes resistance.

Comparative Activity Data (Reference Values)

The following table summarizes expected IC50 ranges for optimized derivatives of this scaffold against key resistant targets.

Target Type	Cell Line / Strain	Resistance Mechanism	Expected IC50 (Optimized)	Reference Standard
Cancer	H1975 (Lung)	EGFR T790M/L858R	0.5 - 2.0 µM	Gefitinib (>10 µM)
Cancer	MCF-7/ADR	P-gp Overexpression	2.0 - 5.0 µM	Doxorubicin (>10 µM)
Bacteria	S. aureus (MRSA)	mecA (PBP2a)	1.0 - 4.0 µg/mL	Ampicillin (>64 µg/mL)
Bacteria	A. baumannii	Efflux / Porin loss	4.0 - 8.0 µg/mL	Colistin (Variable)

Mechanism Visualization: Overcoming Steric Hindrance

In EGFR T790M mutations, the "Gatekeeper" Threonine is replaced by Methionine, creating steric clash for first-gen inhibitors. Pyrazole derivatives utilize a different binding mode.

Figure 2: Mechanistic pathway showing how the 4-chloro-pyrazole moiety evades steric clashes in mutant pockets while bypassing efflux pumps.

References

• Bawa, S., Tonk, R. K., Chawla, G., Kumar, S., & Afzal, O. (2011). 1-(8-Chloro-3-methyl-1H-pyrazolo[4,3-c]cinnolin-1-yl)-2-(2-chlorophenyl)ethanone.[3] Molbank, 2011(4), M744.

• Ahsan, M. J., et al. (2013). Synthesis, anticancer and molecular docking studies of 2-(4-chlorophenyl)-2-((3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-1-(aryl)hydrazinyl)ethanones. Journal of Chemistry.

• Hassan, A. S., et al. (2018). Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. Molecules, 23(10), 2548.

• Min, H. J., et al. (2024).[4] Synthesis and Biological Assessment of Chalcone and Pyrazoline Derivatives as Novel Inhibitor for ELF3-MED23 Interaction. eLife.

• Verma, G., et al. (2020). 1,3-Diarylpyrazolones as Potential Anticancer Agents for Non-Small Cell Lung Cancer: Synthesis and Antiproliferative Activity Evaluation. Anti-Cancer Agents in Medicinal Chemistry.

Sources

• 1. Synthesis and Characterization of Some Biologically Important Pyrazolyl Compounds – Oriental Journal of Chemistry [orientjchem.org]
• 2. jpsionline.com [jpsionline.com]
• 3. researchgate.net [researchgate.net]
• 4. elifesciences.org [elifesciences.org]

minimizing toxicity of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone in cell-based assays

A Guide to Minimizing and Understanding its Toxicity in Cell-Based Assays

Welcome to the technical support guide for researchers working with 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone. This document, prepared by our senior application scientists, provides in-depth troubleshooting strategies, diagnostic workflows, and detailed protocols to help you navigate the common challenge of compound-induced cytotoxicity. Given the limited publicly available biological data on this specific molecule, this guide emphasizes a systematic, first-principles approach to identify, characterize, and mitigate off-target toxicity in your cell-based assays.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and concerns researchers face when observing unexpected toxicity.

Q1: We are observing significant cell death with 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone, even at concentrations where we expect to see a specific biological effect. What are the likely causes?

A: This is a frequent challenge when working with novel small molecules. The observed cytotoxicity can stem from several sources beyond your intended target pathway. For pyrazole-based compounds, which are known to be biologically active, potential mechanisms for off-target toxicity include:

• Induction of Oxidative Stress: Many heterocyclic compounds, including pyrazole derivatives, can interfere with mitochondrial function, leading to the generation of Reactive Oxygen Species (ROS).[1][2] An excess of ROS can damage cellular components and trigger cell death pathways.[3][4]

• Mitochondrial Impairment: The compound may directly inhibit components of the electron transport chain, leading to a drop in cellular ATP production and subsequent cell death. ATP is a critical indicator of metabolically active, viable cells.[5][6]

• Induction of Apoptosis: The compound might be activating programmed cell death pathways. A key indicator of this is the activation of caspases, which are proteases that execute the apoptotic process.[7][8]

• Compound Instability or Aggregation: The molecule may be unstable in your culture medium, degrading into a more toxic substance. Alternatively, it may be precipitating out of solution at higher concentrations, forming aggregates that are physically damaging to cells.

• Solvent Toxicity: While often overlooked, the final concentration of the solvent (typically DMSO) can contribute to cytotoxicity, especially in sensitive cell lines or long-term incubation assays.[9]

Q2: How can I be sure my viability assay isn't giving me a false positive for cytotoxicity?

A: This is a crucial point of experimental design. The choice of viability assay is critical, as some assay chemistries can be directly affected by the properties of the test compound.

• Redox-Based Assays (MTT, MTS, Resazurin): These assays measure the metabolic reduction of a substrate by cellular dehydrogenases. Compounds that are potent reducing or oxidizing agents can interfere with the assay chemistry, leading to inaccurate readings. Since pyrazole derivatives can modulate oxidative status, this is a significant risk.[1][2]

• ATP-Based Luminescent Assays (e.g., CellTiter-Glo®): These are generally considered a more robust method as they directly measure ATP, the primary energy currency of the cell and a direct indicator of cell health.[5][10][11] This method is less prone to interference from redox-active compounds. The signal is generated via a luciferase reaction, which is highly specific.[12]

• Cytotoxicity Assays (LDH Release): These assays measure the release of lactate dehydrogenase (LDH) from cells with compromised membrane integrity (i.e., dead cells). This provides a direct measure of cytotoxicity rather than cell viability and can be a useful orthogonal approach.[13]

Q3: How do I differentiate between the compound's intended antiproliferative effect and unintended, acute cytotoxicity?

A: This requires a multi-faceted approach that assesses different cellular parameters over time.

• Time-Course Experiments: Run your assays at multiple time points (e.g., 6, 24, 48, and 72 hours). Acute cytotoxicity often manifests rapidly, showing a significant drop in viability at early time points. In contrast, a purely antiproliferative effect will show a divergence in cell numbers over a longer period as the control cells continue to divide.[14]

• Mechanism-Specific Assays:

  • To detect apoptosis, measure the activity of executioner caspases (caspase-3 and -7). A strong caspase activation signal, particularly at earlier time points, points towards programmed cell death.[7][14]

  • To measure cytotoxicity, use an assay that detects membrane integrity loss, such as a real-time dye-based assay (e.g., CellTox™ Green) or an LDH release assay.[13]

• Multiplexing Assays: Modern assay chemistries allow for multiplexing, where you can measure viability, cytotoxicity, and apoptosis from the same well.[15] This provides a powerful, internally controlled dataset to distinguish between different cellular fates.

Part 2: A Systematic Troubleshooting Workflow

If you are facing persistent toxicity issues, follow this systematic workflow to diagnose the root cause and identify a viable path forward.

Diagnostic Workflow Diagram

Caption: Hypothesized pathway of pyrazole-induced cytotoxicity.

Part 3: Mitigation Strategies

If your diagnostic assays confirm off-target toxicity, you can implement several strategies to create a viable experimental window.

Strategy	Principle	When to Use	Key Considerations
Reduce Incubation Time	Minimize exposure to limit the accumulation of toxic effects or toxic metabolites.	When toxicity is time-dependent and your desired biological readout occurs at an earlier time point.	May not be suitable for assays requiring longer durations (e.g., cell proliferation over 72h).
Increase Serum Concentration	Many compounds bind to serum proteins like albumin. [16]Bound compound is generally not bioavailable, reducing the effective free concentration. [17][18][19]	When you suspect high non-specific toxicity and your compound has moderate to high lipophilicity, suggesting potential protein binding.	Requires re-validation of dose-response. The effect can be significant and cell-type dependent.
Co-treatment with Antioxidants	Scavenge ROS to prevent downstream cellular damage.	When your mechanistic assays show significant ROS production is a primary driver of toxicity.	Use a well-characterized antioxidant like N-acetylcysteine (NAC). This helps confirm ROS-mediated toxicity but may not be a permanent solution for screening.
Change Cell Model	Different cell lines have varying metabolic capabilities and sensitivities to toxic insults.	If a particular cell line is uniquely sensitive and another relevant model is available.	This is a significant change and requires re-baselining all experiments.

References

• Creative Bioarray. (n.d.). ATP Cell Viability Assay. Retrieved from [Link]

• Biocompare. (n.d.). ATP Assay Kits. Retrieved from [Link]

• Martina, A., et al. (2023). Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. PubMed. Retrieved from [Link]

• Signosis. (n.d.). ATP Cell Viability Assay Kit for 500 tests. Retrieved from [Link]

• Massey, I. J. (2012). Building a Tiered Approach to In Vitro Predictive Toxicity Screening: A Focus on Assays with In Vivo Relevance. ResearchGate. Retrieved from [Link]

• Palanisamy, S., et al. (2014). Caspase Activation as a Versatile Assay Platform for Detection of Cytotoxic Bacterial Toxins. American Society for Microbiology. Retrieved from [Link]

• Larsson, P., et al. (2023). Optimization of Cell Viability Assays for Drug Sensitivity Screens. PubMed. Retrieved from [Link]

• Hillgene Biopharma Co., Ltd. (n.d.). How to Choose a Cell Viability or Cytotoxicity Assay. Retrieved from [Link]

• Larsson, P., et al. (2020). Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. Semantic Scholar. Retrieved from [Link]

• Martina, A., et al. (2023). Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. PMC. Retrieved from [Link]

• Larsson, P., et al. (2020). Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. Scilit. Retrieved from [Link]

• Larsson, P., et al. (2020). Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. ResearchGate. Retrieved from [Link]

• Niles, A. L., et al. (2007). "Multiplexed Viability, Cytotoxicity, and Caspase Activity Assays". PubMed. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• Wang, Z., et al. (2016). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. MDPI. Retrieved from [Link]

• Creative Bioarray. (n.d.). Caspase Activity Assay. Retrieved from [Link]

• Gnanadesikan, S., et al. (2021). Protection Against Cellular Toxicity from Rotenone Treatment by the Neuroprotective, Novel Multifunctional Antiparkinsonian Drug D-512. MDPI. Retrieved from [Link]

• Bikas, R., et al. (2015). Protein binding studies with human serum albumin, molecular docking and in vitro cytotoxicity studies using HeLa cervical carcinoma cells of Cu(ii)/Zn(ii) complexes containing a carbohydrazone ligand. RSC Publishing. Retrieved from [Link]

• Kumar, D., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

• Niles, A. L., et al. (2008). Caspase Activity Assays. ResearchGate. Retrieved from [Link]

• Biju, K., et al. (2022). Protein binding studies with human serum albumin, molecular docking and in vitro cytotoxicity studies using HeLa cervical carcinoma cells of Cu(II)/Zn(II) complexes containing carbohydrazone ligand. ResearchGate. Retrieved from [Link]

• Yang, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Publishing. Retrieved from [Link]

• Soenen, S. J., et al. (2013). Comparability of in Vitro Tests for Bioactive Nanoparticles: A Common Assay to Detect Reactive Oxygen Species as an Example. PMC. Retrieved from [Link]

• Ullah, F., et al. (2024). Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). Biological and Pharmaceutical Bulletin. Retrieved from [Link]

• Aguiar, J., et al. (2021). Results obtained for the tested compounds using the ROS assay. ResearchGate. Retrieved from [Link]

• Hromas, R. A., et al. (2017). Deriving protein binding‐corrected chemical concentrations for in vitro testing. PMC. Retrieved from [Link]

• Doyle, A., et al. (2014). Rapid Detection of Direct Compound Toxicity and Trailing Detection of Indirect Cell Metabolite Toxicity in a 96-Well Fluidic Culture Device for Cell-Based Screening Environments: Tactics in Six Sigma Quality Control Charts. PMC. Retrieved from [Link]

• Li, Y., et al. (2024). Moringa oleifera Leaf Extract Alleviates AFB1-Induced Hepatotoxicity and Oxidative Stress Through the PPARγ/Nrf2 Signaling Pathway. MDPI. Retrieved from [Link]

• Yurttaş, L., et al. (2021). Synthesis of New 1-Aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone Oxime Ether Derivatives and Investigation of Their Cytotoxic Effects. MDPI. Retrieved from [Link]

• Zeitlinger, M. A., et al. (2011). Effect of Protein Binding on the Pharmacological Activity of Highly Bound Antibiotics. PMC. Retrieved from [Link]

• Aslantürk, Ö. S. (2018). Cell-based Assays for Assessing Toxicity: A Basic Guide. Bentham Science Publisher. Retrieved from [Link]

• PCBIS. (n.d.). Evaluation of the cytotoxic effects of a compound on cell lines. Retrieved from [Link]

• Aslantürk, Ö. S. (2016). Cell-based Assays for Assessing Toxicity: A Basic Guide. PubMed. Retrieved from [Link]

• Geraghty, R. J., et al. (2019). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. MDPI. Retrieved from [Link]

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• de Castro Alves, C. E., et al. (2023). Cytotoxic and immunomodulatory potential of a novel [2-(4-(2,5-dimethyl-1H-pyrrol-1-yl)-1H-pyrazol-3-yl)pyridine] in myeloid leukemia. PubMed. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Pyrazole-Based Kinase Inhibitors: Evaluating 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone within a High-Value Chemical Space

Introduction: The Pyrazole Scaffold as a Privileged Structure in Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These are termed "privileged structures" due to their inherent ability to bind to diverse protein targets with high affinity. The pyrazole ring, a five-membered aromatic heterocycle, is a quintessential example of such a scaffold.[1] Its synthetic accessibility, metabolic stability, and versatile nature as a bioisosteric replacement have cemented its role in the development of numerous therapeutics, particularly in oncology.[1][2] To date, eight FDA-approved small molecule protein kinase inhibitors (PKIs) incorporate a pyrazole ring, including notable drugs like Crizotinib and Ruxolitinib.[1]

This guide provides a comparative framework for researchers engaged in the discovery and evaluation of novel pyrazole-based inhibitors. We will use the specific, yet under-characterized, molecule 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone as a representative starting scaffold. While extensive biological data for this particular compound is not publicly available, its structure embodies key features ripe for modification. We will compare this structural archetype against well-established pyrazole inhibitors targeting critical oncogenic pathways, including Cyclin-Dependent Kinases (CDKs), Mitogen-Activated Protein Kinases (MAPKs), and Aurora Kinases. Furthermore, this guide furnishes detailed, validated experimental protocols to empower researchers to rigorously assess the biological activity of their own novel pyrazole derivatives.

Profiling the Core Scaffold: 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone

The structure of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone presents several key features that are pivotal in structure-activity relationship (SAR) studies.[3][4]

• N-1 Ethyl Group: The substituent at the N-1 position of the pyrazole ring is crucial for modulating interactions within the ATP-binding pocket of kinases. The ethyl group here is a small, lipophilic moiety. Its modification can significantly impact potency and selectivity. For instance, replacing it with larger or more complex groups can be used to probe deeper into the binding pocket or to introduce new hydrogen bond interactions.

• C-3 Ethanone (Acetyl) Group: The acetyl group at the C-3 position acts as a hydrogen bond acceptor. This functional group is a common starting point for chemical elaboration, allowing for extension into solvent-exposed regions of a target protein or conversion into other functionalities to optimize binding.[4]

• C-4 Chloro Group: Halogen atoms, like the chlorine at the C-4 position, can modulate the electronic properties of the pyrazole ring and participate in halogen bonding, a specific type of non-covalent interaction that can enhance binding affinity to a protein target.

The strategic value of this molecule lies not in its known biological activity, but in its potential as a versatile chemical intermediate for the synthesis of a library of more complex and potent inhibitors.

Comparative Analysis with Established Pyrazole Kinase Inhibitors

The true power of the pyrazole scaffold is demonstrated by its successful incorporation into inhibitors targeting distinct kinase families.[5] Below, we compare our representative scaffold's potential against clinically relevant examples.

Cyclin-Dependent Kinase (CDK) Inhibitors

CDKs are serine/threonine kinases that are fundamental regulators of the cell cycle; their dysregulation is a hallmark of cancer.[6][7] Pyrazole-based compounds have been developed as potent CDK inhibitors.[8][9]

• AT7519: A potent inhibitor of multiple CDKs (CDK1, 2, 4, 5, 9), AT7519 features a more complex N-substituted pyrazole core. Unlike our simple N-ethyl group, AT7519 incorporates a piperidine-containing side chain that allows for additional interactions, enhancing its potency.[10]

• Compound 4 from El-Gamal et al. (2024): This novel pyrazole derivative demonstrated a GI50 value of 3.81 µM in a full-panel cancer cell line screen and was shown to induce apoptosis and G1 phase cell cycle arrest.[8] This highlights how elaboration of the core pyrazole structure can lead to potent cellular activity.

Compound	Structure	Target(s)	Potency (IC50)	Reference
Representative Scaffold	1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone	Unknown	Not Available	N/A
AT7519	(Structure available in literature)	CDK1, CDK2, CDK4, CDK5, CDK9	10-40 nM (approx.)	[10]
Compound 4 (El-Gamal et al.)	(Structure available in literature)	CDK2	3.82 µM	[8]
Compound 34 (Hassan et al.)	(Structure available in literature)	CDK2	0.095 µM	[9]

Mitogen-Activated Protein Kinase (MAPK) Inhibitors

The MAPK signaling pathways, including p38 and JNK, are critical in cellular responses to stress and are implicated in inflammation and cancer.[1][11]

• Doramapimod (BIRB-796): A highly potent and selective allosteric inhibitor of p38 MAPK.[12] Its N-pyrazole, N'-aryl urea structure is a key feature. It binds to a distinct pocket adjacent to the ATP site, stabilizing an inactive conformation of the kinase.[13] This demonstrates a sophisticated binding mode achieved through significant structural elaboration from a simple pyrazole core. The tert-butyl group on the pyrazole is critical for occupying a specific lipophilic pocket.

• Compound 9c (JNK-1 Inhibitor): Several pyrazole derivatives have shown potent JNK-1 inhibitory activity in the low micromolar range, highlighting the scaffold's applicability to this MAPK family member as well.[14]

Compound	Structure	Target(s)	Potency (IC50)	Reference
Representative Scaffold	1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone	Unknown	Not Available	N/A
Doramapimod (BIRB-796)	(Structure available in literature)	p38 MAPK	~38 nM (binding)	[12][13]
Pexmetinib (ARRY-614)	(Structure available in literature)	p38 MAPK, Tie-2	Potent dual inhibitor	[1]
Compound 9c	(Structure available in literature)	JNK-1	< 10 µM	[14]

Aurora Kinase Inhibitors

Aurora kinases (A, B, C) are essential for proper mitotic progression, and their overexpression is common in many cancers, making them attractive therapeutic targets.[1]

• Tozasertib (VX-680): A pan-Aurora kinase inhibitor with a pyrazole core. It demonstrates how the pyrazole scaffold can be decorated to achieve potent inhibition of this critical kinase family involved in cell division.[1]

• AZD1152: A potent and specific Aurora kinase inhibitor that has advanced to clinical trials. Its development involved extensive optimization of the pyrazole acetanilide and quinazoline substituents to achieve high cellular potency and favorable pharmacokinetic properties.[15]

Compound	Structure	Target(s)	Potency (IC50)	Reference
Representative Scaffold	1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone	Unknown	Not Available	N/A
Tozasertib	(Structure available in literature)	Aurora A, B, C	0.6 - 18 nM	[1]
Ilorasertib (ABT-348)	(Structure available in literature)	Aurora B, C, VEGFR	Nanomolar potency	[1]
AZD1152	(Structure available in literature)	Aurora B	Potent inhibitor	[15]

Experimental Framework for Evaluating Novel Pyrazole Inhibitors

To systematically evaluate a novel pyrazole compound, a tiered approach starting from biochemical assays and progressing to cellular models is essential. The following protocols are designed to be self-validating through the inclusion of appropriate controls.

Logical Framework for Inhibitor Evaluation

The process of characterizing a new potential inhibitor follows a logical progression from broad screening to specific mechanistic validation.

Caption: Tiered workflow for pyrazole inhibitor characterization.

Protocol 4.1: In Vitro Kinase Inhibition Assay (Luminescent Kinase Assay)

Causality: This biochemical assay is the foundational step. It directly measures the ability of the compound to inhibit the enzymatic activity of a purified kinase in a cell-free system. This isolates the compound-target interaction from cellular complexities like membrane permeability or efflux pumps, providing a clean measure of potency (IC50). The ADP-Glo™ Kinase Assay is a robust method that quantifies the amount of ADP produced during the kinase reaction, which is inversely proportional to the level of inhibition.

Methodology:

• Reagent Preparation:

  • Prepare a 2X kinase/substrate solution in kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA). The specific kinase (e.g., CDK2/Cyclin A, p38α) and substrate (e.g., Histone H1, MBP) concentrations should be optimized for linear reaction kinetics.

  • Prepare a serial dilution of the test pyrazole compound (e.g., starting from 100 µM down to 1 nM) in the reaction buffer containing a fixed percentage of DMSO (e.g., 1%).

  • Controls: Include a "no inhibitor" control (DMSO vehicle only) for 0% inhibition and a "no kinase" control for background signal. A known inhibitor for the target kinase (e.g., Staurosporine) should be included as a positive control.

• Kinase Reaction:

  • In a 384-well plate, add 2.5 µL of the serially diluted compound or control.

  • Add 2.5 µL of the 2X kinase/substrate solution to all wells except the "no kinase" control.

  • Initiate the reaction by adding 5 µL of a 10 µM ATP solution.

  • Incubate the plate at 30°C for 60 minutes.

• Signal Detection (ADP-Glo™ Protocol):

  • Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent. This depletes the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP into ATP, which then drives a luciferase reaction. Incubate for 30 minutes at room temperature.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Subtract the background ("no kinase") signal from all other readings.

  • Normalize the data by setting the "no inhibitor" control as 100% activity.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 4.2: Cellular Proliferation Assay (MTT Assay)

Causality: After confirming biochemical potency, it is crucial to determine if the compound can exert an effect on living cancer cells. This assay measures the metabolic activity of cells, which correlates with cell viability and proliferation. A potent compound should inhibit the growth of cancer cell lines that are known to be dependent on the target kinase.

Methodology:

• Cell Seeding:

  • Culture a relevant cancer cell line (e.g., HCT-116 for CDK inhibitors, MCF-7 for various kinases) under standard conditions.

  • Trypsinize and count the cells. Seed them into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) in 100 µL of complete medium.

  • Allow cells to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment:

  • Prepare a 2X serial dilution of the test pyrazole compound in culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells.

  • Controls: Include a "vehicle only" (DMSO) control and a positive control cytotoxic agent (e.g., Doxorubicin).

  • Incubate the plate for 72 hours.

• MTT Reaction:

  • Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

  • Incubate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Data Acquisition:

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Normalize the absorbance values to the vehicle control.

  • Plot the percent viability versus the log of the compound concentration to calculate the GI50 (concentration for 50% growth inhibition).

Protocol 4.3: Target Engagement via Western Blot

Causality: This experiment provides direct evidence that the compound is inhibiting the intended target within the cell. By measuring the phosphorylation status of a known downstream substrate of the target kinase, we can confirm "on-target" activity. For example, a CDK2 inhibitor should reduce the phosphorylation of the Retinoblastoma protein (pRb), while a p38 inhibitor should reduce the phosphorylation of MAPKAPK2.

Caption: Standard workflow for Western Blot analysis.

Methodology:

• Cell Treatment and Lysis:

  • Seed cells in a 6-well plate and grow to 70-80% confluency.

  • Treat cells with the pyrazole compound at different concentrations (e.g., 0.1x, 1x, 10x GI50) for a specified time (e.g., 2-24 hours). Include a vehicle control.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation and determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein (e.g., 20 µg) from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size on a polyacrylamide gel (SDS-PAGE).

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody specific for the phosphorylated substrate (e.g., anti-phospho-Rb Ser807/811) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply an enhanced chemiluminescence (ECL) substrate.

• Detection and Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody for the total (non-phosphorylated) form of the substrate and a loading control like GAPDH or β-actin.

  • Quantify band intensities to determine the dose-dependent decrease in substrate phosphorylation.

Conclusion and Future Directions

The pyrazole scaffold is an undeniably powerful core for the design of potent and selective kinase inhibitors.[1][5] While 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone itself is not a known inhibitor, it serves as an excellent conceptual starting point for a medicinal chemistry program. By leveraging the comparative data from established inhibitors like Doramapimod and AT7519, researchers can make informed decisions about how to modify this core structure to target specific kinases. The provided experimental protocols offer a rigorous, step-by-step framework for moving from a synthesized compound to a well-characterized biological inhibitor. Future efforts should focus not only on potency but also on kinase selectivity profiling and the evaluation of ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which are critical for the successful translation of any lead compound into a clinical candidate.

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Navigating the Labyrinth of Kinase Inhibition: A Comparative Guide to Off-Target Effects of Novel Pyrazole Compounds

Introduction: The Promise and Peril of Pyrazole Scaffolds in Drug Discovery

The pyrazole nucleus is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous FDA-approved drugs.[1][2][3] Its versatile nature allows for a broad spectrum of biological activities, including anti-inflammatory, analgesic, and potent anticancer effects.[4][5][6][7][8][9] A significant portion of these activities arise from the inhibition of protein kinases, making pyrazole-containing compounds, such as the novel entity 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone, promising candidates for targeted therapies.

However, the very promiscuity that makes the pyrazole scaffold so attractive also presents a significant challenge: the potential for off-target effects. Unintended interactions with proteins other than the designated target can lead to unforeseen toxicities and a narrow therapeutic window.[10][11][12] This guide provides a comprehensive framework for the systematic analysis of off-target effects of novel pyrazole-based compounds, using 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone as a case study. We will explore a multi-pronged approach, combining predictive computational methods with robust experimental validation to build a detailed selectivity profile. This guide is intended for researchers, scientists, and drug development professionals dedicated to advancing safe and effective targeted therapies.

Part 1: Deconvoluting the Target Landscape of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone

Given the prevalence of pyrazole cores in kinase inhibitors, it is highly probable that 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone's primary pharmacological activity is mediated through kinase inhibition. Several approved drugs with pyrazole structures, such as Crizotinib and Ruxolitinib, are potent kinase inhibitors used in oncology.[2] Additionally, pyrazole derivatives have been investigated as inhibitors of cyclooxygenase (COX) enzymes, key players in inflammation.[5][6]

Therefore, our investigation into the off-target effects of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone will be predicated on the hypothesis that its intended targets belong to the kinome or the arachidonic acid pathway.

Part 2: A Multi-Omics Strategy for Comprehensive Off-Target Profiling

A robust assessment of off-target effects necessitates a multi-faceted approach that integrates computational predictions with gold-standard experimental validation.

In Silico Off-Target Prediction: A First Look into the Interactome

Computational methods provide a cost-effective and rapid initial screen to predict potential off-target interactions.[13][14][15][16] These approaches leverage vast databases of known protein structures and compound activities to forecast the binding profile of a novel molecule.

Methodologies:

• Ligand-Based Approaches: These methods compare the 2D and 3D structure of the query compound to databases of molecules with known biological activities. Similarity metrics can predict shared targets.

• Structure-Based Approaches (Molecular Docking): This technique computationally places the compound into the binding sites of a large panel of proteins to predict binding affinity.

• Machine Learning and AI: Modern algorithms trained on extensive datasets can predict off-target interactions with increasing accuracy.[14]

Workflow for In Silico Prediction:

Caption: In silico workflow for predicting off-target interactions.

Data Interpretation: The output will be a ranked list of potential off-targets. It is crucial to critically evaluate these predictions, as in silico methods can have limitations in accurately modeling the complex cellular environment.

Experimental Off-Target Validation: From Prediction to Biological Reality

Experimental validation is indispensable for confirming computationally predicted off-targets and for the unbiased discovery of novel interactions.

Given the high likelihood of our compound targeting kinases, a broad kinase panel is the logical first step. Numerous commercial services offer kinome profiling against hundreds of purified kinases.[17][18][19][20][21]

Principle: These assays measure the ability of the compound to inhibit the activity of a large panel of protein kinases in vitro.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Radiometric)

• Reaction Setup: In a microplate, combine the purified kinase, a specific substrate peptide, and a buffer containing MgCl2 and ATP.

• Compound Addition: Add 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone at various concentrations. Include a vehicle control (e.g., DMSO) and a known inhibitor as a positive control.

• Initiation: Start the reaction by adding radiolabeled ATP ([γ-³²P]ATP).

• Incubation: Incubate at 30°C for a defined period (e.g., 30 minutes).

• Termination: Stop the reaction by adding a solution like phosphoric acid.

• Separation: Spot the reaction mixture onto a phosphocellulose membrane. Wash the membrane to remove unincorporated [γ-³²P]ATP.

• Detection: Quantify the radioactivity on the membrane using a scintillation counter. The amount of radioactivity is proportional to the kinase activity.

• Data Analysis: Calculate the percent inhibition for each concentration and determine the IC50 value.

Data Presentation: Comparative Kinome Scan Data

Target Kinase	1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone (% Inhibition @ 1µM)	Comparator A (Known Kinase Inhibitor) (% Inhibition @ 1µM)	Comparator B (Structurally Similar Pyrazole) (% Inhibition @ 1µM)
Intended Target (Hypothetical)	>95%	>95%	>90%
Off-Target Kinase 1	85%	20%	75%
Off-Target Kinase 2	60%	<10%	55%
Off-Target Kinase 3	15%	5%	10%
... (and so on for the entire panel)

CETSA is a powerful technique to validate target engagement within intact cells, providing a more physiologically relevant assessment.[22]

Principle: The binding of a ligand (our compound) to its target protein stabilizes the protein, leading to an increase in its thermal stability. This change in thermal stability can be quantified.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat cultured cells with 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone or a vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes).

• Lysis: Lyse the cells to release the proteins.

• Centrifugation: Centrifuge the lysates at high speed to pellet aggregated proteins.

• Protein Quantification: Collect the supernatant containing the soluble proteins and quantify the protein concentration.

• Western Blotting: Analyze the soluble protein fraction by Western blotting using an antibody specific to the predicted target protein.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of the compound indicates target engagement.

Visualization of CETSA Workflow:

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Chemical proteomics offers an unbiased approach to identify both on- and off-targets directly in a complex biological sample.[10][22][23]

Principle: The compound of interest is modified with a tag (e.g., biotin) to create a probe. This probe is then used to "fish" for its binding partners in a cell lysate. The captured proteins are then identified by mass spectrometry.

Experimental Protocol: Activity-Based Protein Profiling (ABPP)

• Probe Synthesis: Synthesize an activity-based probe of 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone by incorporating a reactive group and a reporter tag (e.g., biotin).

• Proteome Labeling: Incubate the probe with a cell lysate or live cells.

• Enrichment: Use streptavidin beads to enrich the biotin-labeled proteins.

• Digestion: Digest the enriched proteins into peptides.

• Mass Spectrometry: Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify the proteins that were specifically pulled down by the probe compared to a control.

Data Presentation: Comparative Proteomics Data

Protein Identified	Enrichment Ratio (Compound/Control)	Function	Potential Implication
Predicted On-Target	High	Kinase/Enzyme	Efficacy
Off-Target 1	Moderate	Kinase	Potential for polypharmacology or side effects
Off-Target 2	Low	Structural Protein	Unlikely to be a direct target
Off-Target 3	Moderate	Metabolic Enzyme	Potential for drug-drug interactions

Part 3: Comparative Analysis and Interpretation

The ultimate goal of this comprehensive analysis is to build a selectivity profile for 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone and compare it to relevant alternatives.

Comparative Selectivity Profile:

Feature	1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone	Comparator A (Selective Kinase Inhibitor)	Comparator B (Promiscuous Kinase Inhibitor)
Primary Target(s)	To be determined	Kinase X	Multiple Kinases
Number of Off-Targets (Kinome Scan)	To be determined	< 5	> 50
Cellular Target Engagement (CETSA)	To be determined	Confirmed for Kinase X	Confirmed for multiple kinases
Proteome-wide Off-Targets (ABPP)	To be determined	Minimal	Numerous
Predicted Safety Profile	To be determined	Favorable	Potential for toxicity

Conclusion: A Roadmap to Safer Drug Candidates

The journey of a novel compound from discovery to a potential therapeutic is fraught with challenges, with off-target effects being a major hurdle. A systematic and multi-pronged approach, as outlined in this guide, is essential for the early identification and characterization of these unintended interactions. By combining the predictive power of in silico methods with the definitive evidence from experimental techniques like kinome scanning, CETSA, and chemical proteomics, researchers can build a comprehensive understanding of a compound's selectivity profile. This knowledge is paramount for making informed decisions about lead optimization, predicting potential toxicities, and ultimately, developing safer and more effective medicines. The application of this rigorous analytical framework to promising molecules like 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethanone will undoubtedly accelerate the translation of novel chemical entities into life-changing therapies.

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